4-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine

• IUPAC Name: 5-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylphenyl)triazol-4-amine
• InChI: InChI=1S/C19H14FN5O2S/c1-10-2-4-12(7-13(10)20)25-18(21)17(23-24-25)19-22-14(8-28-19)11-3-5-15-16(6-11)27-9-26-15/h2-8H,9,21H2,1H3
• InChI Key: FYFXRMMCLYETIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=C(N=N2)C3=NC(=CS3)C4=CC5=C(C=C4)OCO5)N)F
• Molecular Formula: C19H14FN5O2S
• Molecular Weight: 395.4 g/mol

Description

The compound “4-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine” is a complex organic molecule. It contains several functional groups, including a benzo[d][1,3]dioxol-5-yl group, a thiazol-2-yl group, and a 1H-1,2,3-triazol-5-amine group. The presence of these groups suggests that the compound may have interesting chemical and biological properties.

Synthesis Analysis

The synthesis of this compound could involve several steps, each targeting a different functional group. The exact method would depend on the starting materials and the desired route of synthesis. For example, the benzo[d][1,3]dioxol-5-yl group could be formed through a condensation reaction, while the thiazol-2-yl group could be formed through a cyclization reaction.

Molecular Structure Analysis

The molecular structure of this compound is characterized by its multiple rings and functional groups. The benzo[d][1,3]dioxol-5-yl group is a fused ring system with an oxygen bridge, the thiazol-2-yl group is a five-membered ring containing nitrogen and sulfur atoms, and the 1H-1,2,3-triazol-5-amine group is a five-membered ring containing three nitrogen atoms.

Chemical Reactions Analysis

The compound’s chemical reactivity would be influenced by its functional groups. For example, the nitrogen atoms in the 1H-1,2,3-triazol-5-amine group could act as nucleophiles in reactions with electrophiles. The sulfur atom in the thiazol-2-yl group could also participate in reactions, potentially acting as a leaving group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and overall structure. For example, the presence of multiple nitrogen atoms could increase its polarity, potentially affecting its solubility in different solvents.

Scientific Research Applications

Organic Synthesis and Catalysis

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Optoelectronic Materials

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Green Chemistry and Solvent-Free Reactions

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Future Directions

Future research could explore the potential applications of this compound in medicine, given the biological activities observed for similar compounds. Additionally, further studies could investigate its physical and chemical properties, which could inform its use in other areas, such as materials science.